Cas no 1251577-59-9 (N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251577-59-9
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 5981823
• PubChem ID: 49666169
• Update Time: 2025-05-30

N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-benzyl-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021882491
• VU0625040-1
• F3406-8549
• 1251577-59-9
• N-benzyl-N-(4-fluorophenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• CHEMBL4594012

• Inchi： 1S/C20H17FN4O2S/c1-15-22-23-20-12-11-19(14-24(15)20)28(26,27)25(13-16-5-3-2-4-6-16)18-9-7-17(21)8-10-18/h2-12,14H,13H2,1H3
• InChI Key： CYHBNUFQWKDPMM-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=C(S(N(CC1=CC=CC=C1)C1=CC=C(F)C=C1)(=O)=O)C=C2

Computed Properties

• Exact Mass: 396.10562513g/mol
• Monoisotopic Mass: 396.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Recent Advances in the Study of N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS: 1251577-59-9)

The compound N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS: 1251577-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique triazolopyridine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide exhibits potent and selective inhibition of protein kinase C (PKC) isoforms, with IC50 values in the low nanomolar range. This finding suggests its potential utility in the treatment of conditions characterized by aberrant PKC signaling, such as certain cancers and inflammatory diseases.

Structural-activity relationship (SAR) studies have revealed that the benzyl and fluorophenyl substituents at the N-position of the triazolopyridine core are critical for maintaining high binding affinity to the target enzymes. Molecular docking simulations have further elucidated the compound's binding mode, showing that it occupies the ATP-binding pocket of PKC isoforms through a combination of hydrophobic interactions and hydrogen bonding with key residues.

In addition to its kinase inhibitory activity, recent in vitro and in vivo studies have explored the compound's pharmacokinetic properties. A 2024 preclinical study reported favorable oral bioavailability and metabolic stability in rodent models, with a plasma half-life sufficient for once-daily dosing. However, challenges remain in optimizing its selectivity profile to minimize off-target effects, which is currently a focus of ongoing medicinal chemistry efforts.

The compound's potential therapeutic applications are being investigated across multiple disease areas. In oncology, it has shown promising antiproliferative effects in cell lines derived from breast and lung cancers. In neuroscience research, preliminary data suggest possible neuroprotective effects in models of neurodegenerative diseases, though these findings require further validation.

Future research directions for N-benzyl-N-(4-fluorophenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide include the development of optimized analogs with improved selectivity and safety profiles, as well as more comprehensive preclinical evaluation of its therapeutic potential. The compound represents an exciting example of how rational drug design approaches can yield promising candidates for further development in multiple therapeutic areas.